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The following methodology is adapted from a 2025 research article that utilized Spirit Blue Agar to screen

bacterial isolates for lipolytic activity [1]. This provides a real-world example of its application in a reliable

experimental context.

Objective: To screen and select probiotic isolates with high lipolytic (fat-digesting) activity for
formulating a multi-strain probiotic consortium [1].

Procedure:
Preparation of Medium: Spirit Blue Agar was prepared according to the manufacturer's

instructions. The lipase substrate was prepared by emulsifying Tween 80 and cottonseed or
olive oil, which was added to the cooled, sterilized agar before pouring plates [1] [2].

Inoculation and Incubation: The bacterial isolates were inoculated onto the prepared plates.
The plates were then incubated at 37°C for 24 hours [1].

Assessment of Activity: Lipolytic activity was indicated by a visible clear zone around the
bacterial growth. The isolate Bacillus rugosus PIB9CR was identified as producing the highest

quantity of p-nitrophenol, indicating superior lipolytic activity in both whole cells and cell-free
supernatant [1].

This protocol is summarized in the following workflow diagram:
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Spirit Blue Agar Lipase Assay Workflow
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Performance Data from a Recent Study

The table below summarizes the quantitative results from the aforementioned study, which used Spirit Blue

Agar as part of its selection criteria [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s566481?utm_src=pdf-body-img
https://www.researchsquare.com/article/rs-5745393/v1
https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Assessment
Method

Specific Activity
Measured

Top-Performing Isolate Key Quantitative Result

Spirit Blue Agar
Lipase Assay

Lipolytic activity

(qualitative)

Bacillus rugosus PIB9CR Highest lipolytic activity

on plates [1]

p-nitrophenyl
acetate method

Lipolytic activity

(quantitative)

Bacillus rugosus PIB9CR 272.61 ± 0.54 µM p-

nitrophenol produced/15
min [1]

DPPH Radical
Scavenging

Antioxidant Activity Limosilactobacillus
fermentum BAB 7912

30.22% DPPH radical
reduction [1]

ABTS Radical
Scavenging

Antioxidant Activity Limosilactobacillus
fermentum BAB 7912

87.21% ABTS radical
scavenging [1]

Cholesterol
Reduction

Hypocholesterolemic
Activity

Multi-strain Consortium 74.77% reduction after 48
hours [1]

Reliability Assessment Logic

The decision to use Spirit Blue Agar in this recent study was based on a logical progression of tests to ensure

the selected bacterial strains were compatible and highly effective. The following diagram outlines this

assessment strategy:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.researchsquare.com/article/rs-5745393/v1
https://www.researchsquare.com/article/rs-5745393/v1
https://www.researchsquare.com/article/rs-5745393/v1
https://www.researchsquare.com/article/rs-5745393/v1
https://www.researchsquare.com/article/rs-5745393/v1
https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Probiotic Strain Selection Assessment Strategy
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assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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